Cas no 58581-03-6 (7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)-)

7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)- structure
58581-03-6 structure
Product Name:7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)-
CAS No:58581-03-6
MF:C10H18O2
MW:170.248723506927
CID:384393
PubChem ID:94116
Update Time:2025-04-19

7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptan-3-ol, 6-methyl-3-(1-methylethyl)-
    • 3-Isopropyl-6-methyl-7-oxabicyclo[4.1.0]heptan-3-ol
    • 7-Oxabicyclo(4.1.0)heptan-3-ol, 6-methyl-3-(1-methylethyl)-
    • Terpinen-4-ol epoxide
    • DTXSID50886275
    • JLNJUKBAHGGNLB-UHFFFAOYSA-N
    • SCHEMBL10815969
    • 58581-03-6
    • cis-1,2-epoxy-terpin-4-ol (= p-menth-1,2-epoxy-4-ol)
    • Inchi: 1S/C10H18O2/c1-7(2)10(11)5-4-9(3)8(6-10)12-9/h7-8,11H,4-6H2,1-3H3
    • InChI Key: JLNJUKBAHGGNLB-UHFFFAOYSA-N
    • SMILES: O1C2CC(C(C)C)(CCC12C)O

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.073±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 251.8±8.0 ºC (760 Torr),
  • Flash Point: 98.8±12.7 ºC,
  • Refractive Index: 1.508
  • Solubility: Slightly soluble (8.9 g/l) (25 º C),
  • PSA: 32.76
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